5-methyl-N-[2-(1,3,5-trimethylpyrazol-4-yl)ethyl]-1,3-oxazole-2-carboxamide

• IUPAC Name: 5-methyl-N-[2-(1,3,5-trimethylpyrazol-4-yl)ethyl]-1,3-oxazole-2-carboxamide
• InChI: InChI=1S/C13H18N4O2/c1-8-7-15-13(19-8)12(18)14-6-5-11-9(2)16-17(4)10(11)3/h7H,5-6H2,1-4H3,(H,14,18)
• InChI Key: PCCBSWMCHWKLOA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(O1)C(=O)NCCC2=C(N(N=C2C)C)C
• Molecular Formula: C13H18N4O2
• Molecular Weight: 262.31 g/mol

Description

5-methyl-N-[2-(1,3,5-trimethylpyrazol-4-yl)ethyl]-1,3-oxazole-2-carboxamide, also known as MTPEO, is a chemical compound that has gained attention in the field of scientific research due to its potential applications in various areas, including medicine and biotechnology.

Mechanism of Action

5-methyl-N-[2-(1,3,5-trimethylpyrazol-4-yl)ethyl]-1,3-oxazole-2-carboxamide exerts its effects through various mechanisms, including the inhibition of certain enzymes and proteins, as well as the modulation of various signaling pathways. It has been found to inhibit the activity of cyclooxygenase-2, an enzyme involved in inflammation, and to modulate the activity of various kinases and transcription factors. This compound has also been found to induce apoptosis, or programmed cell death, in certain cancer cells.
Biochemical and Physiological Effects
This compound has been found to have various biochemical and physiological effects, including anti-inflammatory and anti-tumor properties. It has been shown to reduce the production of inflammatory cytokines, such as tumor necrosis factor-alpha and interleukin-6, and to inhibit the growth and proliferation of cancer cells. This compound has also been found to modulate the activity of various signaling pathways involved in cell growth and survival.

Advantages and Limitations for Lab Experiments

5-methyl-N-[2-(1,3,5-trimethylpyrazol-4-yl)ethyl]-1,3-oxazole-2-carboxamide has several advantages for lab experiments, including its ability to cross the blood-brain barrier and its potential use in drug delivery systems. However, there are also limitations to its use, including its complex synthesis method and potential toxicity at high doses.

Future Directions

There are several future directions for the study of 5-methyl-N-[2-(1,3,5-trimethylpyrazol-4-yl)ethyl]-1,3-oxazole-2-carboxamide, including further investigation of its anti-inflammatory and anti-tumor properties, as well as its potential use in drug delivery systems. Additionally, more research is needed to understand the mechanisms of action of this compound and to identify potential side effects and toxicity at different doses. Finally, the development of more efficient and cost-effective synthesis methods for this compound could facilitate its broader use in scientific research.

Synthesis Methods

5-methyl-N-[2-(1,3,5-trimethylpyrazol-4-yl)ethyl]-1,3-oxazole-2-carboxamide can be synthesized through a multi-step process involving the reaction of various chemical compounds. The synthesis method involves the use of reagents such as 5-methyl-2-oxazolecarboxylic acid, 1,3,5-trimethylpyrazole, and ethyl chloroformate. The reaction is carried out in the presence of a catalyst, such as triethylamine, and the resulting product is purified through various methods such as column chromatography.

Scientific Research Applications

5-methyl-N-[2-(1,3,5-trimethylpyrazol-4-yl)ethyl]-1,3-oxazole-2-carboxamide has been found to have potential applications in scientific research, particularly in the areas of medicine and biotechnology. It has been studied for its anti-inflammatory and anti-tumor properties, as well as its ability to inhibit certain enzymes and proteins. This compound has also been investigated for its potential use in drug delivery systems, due to its ability to cross the blood-brain barrier.